3-Oxoisoindoline-4-carbaldehyde
Overview
Description
3-Oxoisoindoline-4-carbaldehyde is a chemical compound with the molecular formula C9H7NO2 . It is used in research and development .
Synthesis Analysis
The synthesis of compounds similar to 3-Oxoisoindoline-4-carbaldehyde has been described in various studies. For instance, a synthetic route for novel oxoisoindoline derivatives was described through Ugi reaction of 2-formylbenzoic acids, amines, and isocyanides . Another study reported a one-pot two-step sequential carbon degradation/ring contraction reaction for the synthesis of 3-hydroxyisoindolinones .Molecular Structure Analysis
The molecular structure of 3-Oxoisoindoline-4-carbaldehyde consists of 9 carbon atoms, 7 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . More detailed structural information can be obtained from resources like PubChem and other chemical databases .Scientific Research Applications
Synthesis and Catalysis
- A study by Nammalwar, Muddala, Murie, and Bunce (2015) demonstrated an efficient synthesis of 3-oxoisoindolines from 2-carboxybenzaldehyde using a catalyst called OSU-6. This process allows for the creation of either substituted (±)-3-oxoisoindoline-1-carbonitrile or the corresponding C1 primary amide, depending on the temperature. This method has not been previously reported and highlights the versatility of 3-oxoisoindoline compounds in synthesis (Nammalwar et al., 2015).
Novel Compound Formation
- Li, Zhou, Wang, Aceña, Soloshonok, and Liu (2015) reported the synthesis of α-(1-oxoisoindolin-3-yl)glycine, a compound with high pharmaceutical potential. This complex synthesis involved multiple steps and the use of Ni(II) complexes, showcasing the chemical complexity and potential applications of derivatives of 3-oxoisoindoline (Li et al., 2015).
Multicomponent Reactions
- Hu, Zhan, Lei, and Hu (2013) described a method for synthesizing N-substituted 3-oxoisoindoline-1-carbonitrile derivatives. This involves a one-pot, three-component condensation reaction, highlighting the compound's role in facilitating complex chemical reactions (Hu et al., 2013).
Application in Molecular Magnets
- A 2014 study by Giannopoulos, Thuijs, Wernsdorfer, Pilkington, Christou, and Stamatatos used a derivative of 3-oxoisoindoline in the synthesis of a {Mn(III)25} barrel-like cluster. This compound was used as a ligand in the coordination of paramagnetic transition metal ions, indicating its potential application in the field of molecular magnets (Giannopoulos et al., 2014).
Green Chemistry
- Hangarge, Sonwane, Jarikote, and Shingare (2001) developed an environmentally friendly method for synthesizing ylidenenitriles of 4-oxo-(4H)-1-benzopyran-3-carbaldehyde, a related compound. This synthesis was performed in water without a catalyst, highlighting the compound's role in promoting green chemistry practices (Hangarge et al., 2001).
Mechanism of Action
Target of Action
The primary target of 3-Oxoisoindoline-4-carbaldehyde is the enzyme Poly (ADP-ribose) Polymerase (PARP) . PARP is a key player in DNA repair and genomic stability, and its inhibition can lead to cell death, particularly in cancer cells .
Mode of Action
3-Oxoisoindoline-4-carbaldehyde interacts with its target, PARP, through a series of biochemical reactions. The compound’s core structure, a 3-oxoisoindoline-4-carboxamide, displays modest to good activity against PARP-1 in both intrinsic and cellular assays . The lactam nitrogen of the pharmacophore plays a crucial role in cellular potency .
Biochemical Pathways
The affected biochemical pathway involves the synthesis of derivatives of indole-3-carbaldehyde (ICHO) and indole-3-carboxylic acid (ICOOH) from tryptophan via the intermediates indole-3-acetaldoxime and indole-3-acetonitrile . These derivatives play a significant role in pathogen defense in cruciferous plants .
Result of Action
The molecular and cellular effects of 3-Oxoisoindoline-4-carbaldehyde’s action are primarily related to its inhibitory effect on PARP. By inhibiting this enzyme, the compound can potentially induce cell death, particularly in cancer cells .
properties
IUPAC Name |
3-oxo-1,2-dihydroisoindole-4-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c11-5-7-3-1-2-6-4-10-9(12)8(6)7/h1-3,5H,4H2,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUZIMWDWXWFSKZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C(=CC=C2)C=O)C(=O)N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00696043 | |
Record name | 3-Oxo-2,3-dihydro-1H-isoindole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00696043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Oxoisoindoline-4-carbaldehyde | |
CAS RN |
771-08-4 | |
Record name | 2,3-Dihydro-3-oxo-1H-isoindole-4-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=771-08-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Oxo-2,3-dihydro-1H-isoindole-4-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00696043 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.